Cas no 882985-33-3 (6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde)

6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde structure
882985-33-3 structure
Product Name:6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde
CAS No:882985-33-3
MF:C11H8N2OS
MW:216.259020805359
CID:2153426
PubChem ID:80640449
Update Time:2025-04-21

6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde
    • DB-350201
    • AKOS019207071
    • 882985-33-3
    • SCHEMBL4617701
    • CXBAHWGNMNVLGP-UHFFFAOYSA-N
    • Inchi: 1S/C11H8N2OS/c14-8-9-4-5-11(13-7-9)15-10-3-1-2-6-12-10/h1-8H
    • InChI Key: CXBAHWGNMNVLGP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C1C=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 216.03573406Da
  • Monoisotopic Mass: 216.03573406Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 68.2Ų
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